Cas no 24664-57-1 (2-Pyrazolin-5-one,4,4'-[dithiobis(ethyleneiminomethylidyne)]bis[3-methyl-1-phenyl- (8CI))
![2-Pyrazolin-5-one,4,4'-[dithiobis(ethyleneiminomethylidyne)]bis[3-methyl-1-phenyl- (8CI) structure](https://www.kuujia.com/scimg/cas/24664-57-1x300.png)
24664-57-1 structure
Product Name:2-Pyrazolin-5-one,4,4'-[dithiobis(ethyleneiminomethylidyne)]bis[3-methyl-1-phenyl- (8CI)
CAS No:24664-57-1
Molecular Formula:C26H28N6O2S2
Molecular Weight:520.6695
CID:263850
PubChem ID:212692
2-Pyrazolin-5-one,4,4'-[dithiobis(ethyleneiminomethylidyne)]bis[3-methyl-1-phenyl- (8CI) Properties
Names and Identifiers
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- 2-Pyrazolin-5-one,4,4'-[dithiobis(ethyleneiminomethylidyne)]bis[3-methyl-1-phenyl- (8CI)
- (4Z)-5-methyl-4-[[2-[2-[[(Z)-(3-methyl-5-oxo-1-phenylpyrazol-4-ylidene)methyl]amino]ethyldisulfanyl]ethylamino]methylidene]-2-phenylpyrazol-3-one
- 24664-57-1
- Dithiobis(ethyleneiminomethylidyne)bis(3-methyl-1-phenyl-2-pyrazolin-5-one)
- BRN 0869652
- 2-Pyrazolin-5-one, dithiobis(ethyleneiminomethylidyne)bis(3-methyl-1-phenyl-
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- InChIKey: ATSUSOHUIVGRAX-BOYKQRMESA-N
- Inchi: InChI=1S/C26H28N6O2S2/c1-19-23(25(33)31(29-19)21-9-5-3-6-10-21)17-27-13-15-35-36-16-14-28-18-24-20(2)30-32(26(24)34)22-11-7-4-8-12-22/h3-12,17-18,27-28H,13-16H2,1-2H3/b23-17-,24-18-
- SMILES: S(CCN/C=C1/C(C)=NN(C2=CC=CC=C2)C/1=O)SCCN/C=C1/C(C)=NN(C2=CC=CC=C2)C/1=O
Computed Properties
- Exact Mass: 520.17151650g/mol
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 8
- Rotatable Bond Count: 11
- Monoisotopic Mass: 520.17151650g/mol
- Heavy Atom Count: 36
- Complexity: 845
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 3.7
- Topological Polar Surface Area: 140Ų
2-Pyrazolin-5-one,4,4'-[dithiobis(ethyleneiminomethylidyne)]bis[3-methyl-1-phenyl- (8CI) Related Literature
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1. Cell-membrane-inspired polymers for constructing biointerfaces with efficient molecular recognitionKazuhiko Ishihara,Kyoko Fukazawa J. Mater. Chem. B, 2022,10, 3397-3419
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Shuxing Wu,K. S. Hui,K. N. Hui J. Mater. Chem. A, 2016,4, 9113-9123
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Manojit Roy,Subhadip Roy,Keisham Surjit Singh,Janmoni Kalita,S. Sureshkumar Singh New J. Chem., 2016,40, 1471-1484
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Yanbo Li,Lik H. Wee,Johan A. Martens,Ivo F. J. Vankelecom J. Mater. Chem. A, 2014,2, 10034-10040
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M. P. Conte,N. Singh,I. R. Sasselli,B. Escuder Chem. Commun., 2016,52, 13889-13892
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Zhifeng Cai,Haoyang Li,Jinglong Wu,Li Zhu,Xinru Ma RSC Adv., 2020,10, 8989-8993
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Barbara Villa-Marcos,Weijun Tang,Xiaofeng Wu,Jianliang Xiao Org. Biomol. Chem., 2013,11, 6934-6939
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9. Back cover
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